Cas no 2172372-73-3 (5-(3-carboxyphenyl)piperidine-3-carboxylic acid)
5-(3-carboxyphenyl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-carboxyphenyl)piperidine-3-carboxylic acid
- EN300-1477266
- 2172372-73-3
-
- Inchi: 1S/C13H15NO4/c15-12(16)9-3-1-2-8(4-9)10-5-11(13(17)18)7-14-6-10/h1-4,10-11,14H,5-7H2,(H,15,16)(H,17,18)
- InChI Key: XLSHNNYYRWFHIY-UHFFFAOYSA-N
- SMILES: OC(C1CNCC(C2C=CC=C(C(=O)O)C=2)C1)=O
Computed Properties
- Exact Mass: 249.10010796g/mol
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 86.6Ų
5-(3-carboxyphenyl)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477266-1.0g |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1477266-50mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-100mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 100mg |
$1068.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-250mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 250mg |
$1117.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-500mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 500mg |
$1165.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-1000mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 1000mg |
$1214.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-2500mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 2500mg |
$2379.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-5000mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 5000mg |
$3520.0 | 2023-09-28 | ||
| Enamine | EN300-1477266-10000mg |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid |
2172372-73-3 | 10000mg |
$5221.0 | 2023-09-28 |
5-(3-carboxyphenyl)piperidine-3-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 5-(3-carboxyphenyl)piperidine-3-carboxylic acid
Comprehensive Overview of 5-(3-carboxyphenyl)piperidine-3-carboxylic acid (CAS No. 2172372-73-3): Properties, Applications, and Research Insights
5-(3-carboxyphenyl)piperidine-3-carboxylic acid (CAS No. 2172372-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine core and carboxylic acid functional groups, serves as a versatile building block in drug discovery and material science. Its molecular formula, C13H15NO4, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for designing bioactive molecules.
In recent years, the demand for piperidine derivatives like 5-(3-carboxyphenyl)piperidine-3-carboxylic acid has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "synthesis of 5-(3-carboxyphenyl)piperidine-3-carboxylic acid" or "CAS 2172372-73-3 applications," highlighting its relevance in modern chemistry. The compound's dual carboxylic acid groups enable precise molecular interactions, which are critical for structure-activity relationship (SAR) studies in medicinal chemistry.
The compound's crystalline structure and solubility properties have been extensively studied to optimize its use in high-throughput screening (HTS) assays. Its compatibility with peptide coupling reagents (e.g., HATU, EDC) makes it a preferred choice for prodrug design and bioconjugation. Notably, 5-(3-carboxyphenyl)piperidine-3-carboxylic acid has been explored in neurodegenerative disease research, aligning with trending topics like Alzheimer's and Parkinson's disease therapeutics.
From an industrial perspective, CAS 2172372-73-3 is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination. Environmental and regulatory considerations emphasize green chemistry approaches, such as catalyst recycling and solvent-free conditions, to minimize waste. These practices address growing concerns about sustainable chemical manufacturing, a hot topic in 2024.
Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 5-(3-carboxyphenyl)piperidine-3-carboxylic acid. Purity thresholds (>98%) are critical for pharmaceutical applications, as impurities may affect drug efficacy and safety profiles. The compound's stability under physiological pH further enhances its utility in in vivo studies.
Emerging trends link piperidine-carboxylic acid hybrids to AI-driven drug discovery, where computational models predict their binding affinities for G-protein-coupled receptors (GPCRs). This synergy between cheminformatics and experimental validation positions CAS 2172372-73-3 as a key player in precision medicine innovations.
In summary, 5-(3-carboxyphenyl)piperidine-3-carboxylic acid exemplifies the intersection of structural complexity and therapeutic potential. Its adaptability across drug development, biomaterials, and diagnostic tools ensures continued scientific interest, while sustainable synthesis methods align with global ESG (Environmental, Social, Governance) goals in the chemical industry.
2172372-73-3 (5-(3-carboxyphenyl)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)